Cas no 852399-66-7 (1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 852399-66-7
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 3108138
• PubChem ID: 4962106
• Update Time: 2025-06-08

1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-isobutyl-5-phenyl-1H-imidazole-2-thiol
• 3-(2-methylpropyl)-4-phenyl-1H-imidazole-2-thione
• 852399-66-7
• HMS1748P05
• 1-isobutyl-5-phenyl-1,3-dihydro-2H-imidazole-2-thione
• EN300-12864
• SR-01000065933-1
• 1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione
• AKOS005207484
• 1-(2-methylpropyl)-5-phenyl-1H-imidazole-2-thiol
• 1-Isobutyl-5-phenyl-1H-imidazole-2(3H)-thione
• F2964-3853
• AKOS015957672
• Z85923124
• SR-01000065933

• Inchi： 1S/C13H16N2S/c1-10(2)9-15-12(8-14-13(15)16)11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3,(H,14,16)
• InChI Key： PXWQPEXSBNCAOO-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC=CC=2)N1CC(C)C

Computed Properties

• Exact Mass: 232.10341969Da
• Monoisotopic Mass: 232.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.4Ų

Additional information on 1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione

Comprehensive Overview of 1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 852399-66-7)

1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 852399-66-7) is a specialized organic compound belonging to the imidazole-thione class. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a phenyl ring and a thione functional group makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role in drug discovery and material science, where its stability and reactivity are highly valued.

In recent years, the demand for imidazole derivatives like 1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione has surged, driven by advancements in medicinal chemistry and catalysis. A common question among scientists is how this compound compares to other heterocyclic compounds in terms of efficacy and safety. Studies suggest that its low toxicity profile and high solubility in organic solvents make it a preferred choice for laboratory applications. Additionally, its CAS No. 852399-66-7 is frequently searched in databases like PubChem and Reaxys, highlighting its relevance in modern research.

The synthesis of 1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione typically involves multi-step organic reactions, including condensation and cyclization processes. One of the trending topics in this field is the optimization of green chemistry methods to reduce environmental impact. Researchers are exploring catalyst-free and solvent-free approaches to produce this compound more sustainably. Such innovations align with global efforts to promote eco-friendly chemical synthesis, a hot topic in both academic and industrial circles.

Another area of interest is the potential biological activity of imidazole-thione derivatives. Preliminary studies indicate that 1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione may exhibit antimicrobial and antioxidant properties, though further clinical validation is required. This aligns with the growing demand for novel therapeutic agents to address antibiotic resistance and oxidative stress-related diseases. The compound’s structural versatility also makes it a candidate for covalent organic frameworks (COFs), a cutting-edge topic in nanotechnology.

From an industrial perspective, CAS No. 852399-66-7 is often discussed in the context of scale-up production challenges. Manufacturers are keen on improving yield efficiency and purity standards to meet regulatory requirements. Frequently asked questions include the compound’s storage conditions and shelf life, which are critical for logistics and supply chain management. Proper handling under controlled environments ensures its stability and performance in end-use applications.

In summary, 1-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 852399-66-7) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation chemicals.